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Compound of Interest

Compound Name: UBP301

Cat. No.: B138121

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of UBP301, a kainate receptor antagonist utilized in neuroscience research. The
following procedures are designed to ensure the safe and effective use of this compound in a
laboratory setting. UBP301 is intended for research use only and is not for human or veterinary
use.[1]

Product Information and Physical Properties

UBP301 is a potent kainate receptor antagonist.[1] It is a crystalline solid with the following
properties:
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Property Value

CAS Number 569371-10-4[1][2]

Molecular Formula C15H14IN306[1]

Formula Weight 459.2 g/mol [1]

Appearance Crystalline solid[1]

Solubility DMSO: 0.5 mg/mL (with gentle warming)[1]
Storage Temperature -20°C[1][3]

Stability > 4 years (when stored as directed)[1]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) from Cayman Chemical, UBP301 is not classified as
a hazardous substance according to the Globally Harmonized System (GHS).[2] However, as
with any chemical compound, appropriate safety measures should always be observed.

NFPA Ratings (scale 0-4):[2]
e Health: 0

e Fire: 0

e Reactivity: 0
HMIS-Ratings (scale 0-4):[2]
e Health: 0

e Fire: 0

e Reactivity: 0

Despite the low hazard rating, it is crucial to handle UBP301 with care to minimize exposure
and maintain a safe laboratory environment.
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
UBP301.:

PPE Category Item Specifications

Impermeable and resistant to
i ) ) the product. Nitrile gloves are a
Hand Protection Chemical-resistant gloves ) ) o
suitable option for incidental

contact.

) Safety glasses with side ]
Eye Protection ) To protect against splashes.
shields or goggles

) To prevent contamination of
Body Protection Laboratory coat )
personal clothing.

Step-by-Step Handling and Experimental Workflow

The following workflow outlines the key steps for safely handling UBP301 from receipt to
disposal.
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UBP301 Safe Handling Workflow
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Caption: A logical workflow for the safe handling of UBP301.
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Experimental Protocol: Preparation of a UBP301 Stock Solution

o Preparation: Ensure all necessary PPE is worn. Prepare the workspace in a chemical fume
hood or other ventilated area.

o Weighing: Carefully weigh the desired amount of UBP301 crystalline solid using an analytical
balance.

e Solubilization: In a suitable vial, add the appropriate volume of dimethyl sulfoxide (DMSO) to
the weighed UBP301. Gentle warming may be required to achieve a concentration of 0.5
mg/mL.[1]

» Storage: Once fully dissolved, the stock solution should be stored at -20°C.[1] It is
recommended to use the solution soon after preparation and avoid long-term storage of the
solution.[4]

Emergency Procedures

In the event of an accidental exposure or spill, follow these first-aid measures:

Exposure Route First-Aid Measures

Move the person to fresh air. If they experience

Inhalation )

any complaints, consult a doctor.[2]

The product is generally not irritating to the skin.
Skin Contact [2] In case of contact, wash the affected area

with soap and water.

Rinse the opened eye for several minutes under
Eye Contact )
running water.[2]

Ingestion If symptoms persist, consult a doctor.[2]

Accidental Release Measures:

In the event of a spill, sweep up the solid material, place it in a designated container for
disposal, and clean the affected area. Avoid generating dust.
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Disposal Plan

All waste materials contaminated with UBP301, including empty containers, used gloves, and
other disposable materials, should be disposed of in accordance with all applicable federal,
state, and local environmental regulations. Consult with your institution's environmental health
and safety (EHS) department for specific guidance on chemical waste disposal. Do not let the
product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
UBP301]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138121#personal-protective-equipment-for-handling-
ubp301]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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